4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid

• IUPAC Name: 4-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C14H17ClN2O3/c15-11-2-1-3-12(10-11)16-6-8-17(9-7-16)13(18)4-5-14(19)20/h1-3,10H,4-9H2,(H,19,20)
• InChI Key: WXRVQNROAZAVKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CCC(=O)O
• Molecular Formula: C14H17ClN2O3
• Molecular Weight: 296.75 g/mol

Description

The compound “4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid” is a derivative of 4-(4-Chlorophenyl)piperazine. It is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of non-carboxylate morpholino (phenylpiperazin-1-yl)methanones were prepared by palladium-catalysed coupling of substituted phenyl or pyridyl bromides with the known morpholino (piperazin-1-yl)methanone.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound's derivatives have been investigated for their potential in antimicrobial activities. Studies involving the synthesis of novel 1,2,4-triazole derivatives, including those with structures related to 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid, have shown that certain derivatives possess good to moderate activities against test microorganisms. This highlights the compound's relevance in the development of new antimicrobial agents (Bektaş et al., 2007).

Photochemical Studies

Photochemistry of compounds structurally similar to 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid has been explored. For instance, ciprofloxacin, which shares a piperazine moiety, undergoes photodegradation, offering insights into the stability and behavior of such compounds under light exposure. This research is crucial for understanding the stability and safety profiles of drugs containing the piperazine ring (Mella et al., 2001).

Antimicrobial Evaluation of Fluoroquinolone Derivatives

Further investigations into fluoroquinolone derivatives that contain piperazine groups have shown promise in antibacterial and antifungal activities. These studies underscore the potential of 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid derivatives in combating microbial infections, suggesting their utility in developing new antimicrobial therapies (Srinivasan et al., 2010).

Hemostatic Activity

Research into derivatives of 4-oxobutanoic acids has revealed compounds with significant hemostatic activity, demonstrating the compound's potential application in medical treatments requiring blood coagulation management. This indicates the versatility of 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid and its derivatives in therapeutic applications beyond antimicrobial effects (Pulina et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that compounds with a piperazine moiety are commonly found in pharmaceuticals and agrochemicals due to their ability to positively modulate the pharmacokinetic properties of a drug substance . They are often investigated as ligands for serotonin receptors .

Mode of Action

Compounds with a piperazine structure are known to interact with various receptors such as 5-ht2a and d2 receptors .

Biochemical Pathways

It’s known that piperazine derivatives can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Pharmacokinetics

Piperazine is a common structural motif found in pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Compounds with a piperazine structure have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .